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Compound of Interest

Compound Name: Elastatinal

Cat. No.: B1671161

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing, storing, and utilizing
Elastatinal stock solutions for various research applications. Elastatinal is a potent,
competitive, and irreversible inhibitor of elastase, particularly effective against pancreatic
elastase.[1][2][3] It is a valuable tool for studying the roles of elastase in physiological and
pathological processes.

Chemical and Physical Properties

A summary of the key quantitative data for Elastatinal is presented in the table below for easy
reference.
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Property Value
Molecular Weight 512.56 g/mol [1][4][5]
Appearance Off-white to light yellow solid powder[1][4]
Purity >85% to >98% (varies by supplier)[3]
Solubility

Water Up to 20 mg/mL[4][5] or 10 mM

DMF 33 mg/mL[1][3]

DMSO 20 mg/mL[3]

PBS (pH 7.2) 10 mg/mL][3]

Storage (Solid)

Store at -20°C for up to 3 years[1]

Storage (Solution)

Aliguot and store at -80°C for up to 6 months or
at -20°C for up to 1 month. Avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols

This section details the protocol for preparing a 10 mM Elastatinal stock solution in sterile

water. This is a commonly used concentration that can be easily diluted to desired working

concentrations for various assays.

Materials:

Vortex mixer

Elastatinal powder

Sterile, nuclease-free water

Microcentrifuge tubes

Pipettes and sterile filter tips
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Analytical balance

Protocol for Preparing a 10 mM Elastatinal Stock Solution:

Acclimatization: Before opening, allow the vial of Elastatinal powder to equilibrate to room
temperature for 15-20 minutes. This prevents condensation from forming on the powder.

Weighing: Carefully weigh out the desired amount of Elastatinal powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 0.513 mg of Elastatinal (Molecular Weight: 512.56 g/mol ).

Solubilization: Add the appropriate volume of sterile water to the Elastatinal powder. For the
example above, add 1 mL of sterile water.

Mixing: Gently vortex the solution until the Elastatinal powder is completely dissolved. The
solution should be clear and faintly yellow to yellow.[4][5]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10 pL or 20 pL) in sterile
microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1]

Note on Alternative Solvents: If a higher concentration is required, Dimethylformamide (DMF)

can be used as a solvent, with a solubility of up to 33 mg/mL.[1][3] However, it is crucial to

consider the compatibility of the solvent with the intended downstream application, as organic

solvents can be toxic to cells.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the Elastatinal stock

solution and its mechanism of action as an elastase inhibitor.
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Preparation Storage
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Caption: Workflow for preparing Elastatinal stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. powder | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [Application Notes and Protocols for Elastatinal Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671161#how-to-prepare-elastatinal-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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